Cas no 2228655-82-9 (1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228655-82-9
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 6376541
• PubChem ID: 165847354
• Update Time: 2025-07-21

1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine
• 1-[1-(3-fluoro-4-nitrophenyl)cyclopropyl]cyclopropan-1-amine
• EN300-1804132
• 2228655-82-9

• Inchi： 1S/C12H13FN2O2/c13-9-7-8(1-2-10(9)15(16)17)11(3-4-11)12(14)5-6-12/h1-2,7H,3-6,14H2
• InChI Key： ZGYDQOTYYDNHJY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC1)C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine

1-1-(3-Fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine: A Comprehensive Overview

1-1-(3-Fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228655-82-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and fluoro-nitrophenyl moieties, exhibits promising properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine is composed of a cyclopropyl ring attached to another cyclopropyl ring, with a 3-fluoro-4-nitrophenyl substituent. The presence of the fluoro and nitro groups imparts specific electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in human immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine has also been studied extensively. In animal models, this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The compound is metabolized primarily by cytochrome P450 enzymes, with the major metabolites being excreted in urine and feces.

To further evaluate the safety and efficacy of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg, with no serious adverse events reported. Phase II trials are currently being conducted to assess its efficacy in treating specific inflammatory and cancer conditions.

The unique chemical structure of 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine also makes it an attractive target for drug development. Researchers are exploring various strategies to optimize its pharmacological properties, such as modifying the substituents on the cyclopropyl rings or introducing additional functional groups to enhance its potency and selectivity.

In conclusion, 1-1-(3-fluoro-4-nitrophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228655-82-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic profile make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in treating various diseases.